Cas no 2549017-41-4 (2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine)

• Product Name: 2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
• CAS No: 2549017-41-4
• MF: C₁₈H₁₈F₃N₇
• MW: 389.37763261795
• CID: 5313434
• PubChem ID: 154830094
• Update Time: 2025-10-20

2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(1H-pyrazol-1-yl)-6-[4-[5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]pyrimidine
• F6619-6742
• 2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
• 2549017-41-4
• AKOS040710203

• Inchi： 1S/C18H18F3N7/c1-13-24-16(11-17(25-13)28-6-2-5-23-28)27-9-7-26(8-10-27)15-4-3-14(12-22-15)18(19,20)21/h2-6,11-12H,7-10H2,1H3
• InChI Key： SGUAYXWQNSMGIO-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1CCN(C2C=C(N3C=CC=N3)N=C(C)N=2)CC1)(F)F

Computed Properties

• Exact Mass: 389.15757809g/mol
• Monoisotopic Mass: 389.15757809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 559.8±50.0 °C(Predicted)
• pka: 5.99±0.29(Predicted)

Additional information on 2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

Research Brief on 2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (CAS: 2549017-41-4)

The compound 2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (CAS: 2549017-41-4) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine and pyrazole core, has garnered significant attention due to its potential therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models.

One of the key areas of investigation has been the compound's interaction with specific kinase targets. Preliminary data suggest that it exhibits potent inhibitory activity against certain tyrosine kinases, which are often implicated in cancer progression. The trifluoromethyl pyridine moiety is believed to enhance binding affinity and selectivity, making it a valuable scaffold for further drug development. Researchers have employed molecular docking studies and X-ray crystallography to map the binding interactions, providing insights into its structure-activity relationship (SAR).

In addition to its kinase inhibition properties, recent in vitro and in vivo studies have explored the compound's anti-inflammatory potential. Findings indicate that it modulates key signaling pathways involved in cytokine production, suggesting applicability in autoimmune disorders. Pharmacokinetic profiling has revealed favorable oral bioavailability and metabolic stability, which are critical for advancing the compound to clinical trials. However, challenges such as off-target effects and toxicity profiles remain to be addressed in subsequent studies.

The synthesis of 2-methyl-4-(1H-pyrazol-1-yl)-6-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine has also been optimized to improve yield and purity. Recent publications highlight novel synthetic routes that reduce the number of steps and utilize more sustainable reagents. These advancements are expected to facilitate large-scale production and further pharmacological evaluation.

In conclusion, the compound 2549017-41-4 represents a versatile and promising molecule in the realm of drug discovery. Its dual functionality as a kinase inhibitor and anti-inflammatory agent positions it as a potential multi-target therapeutic. Future research should focus on translational studies to validate its efficacy and safety in human subjects, as well as explore its potential in combination therapies.